Cas no 533-31-3 (Sesamol)

Sesamol Properties

Names and Identifiers

• Sesamol
• 1,3-BENZODIOXOL-5-OL
• 3,4-METHYLENDIOXYPHENOL
• 3,4-METHYLENEDIOXYPHENOL
• 3,4-(METHYLENEDIOXY)PHENOL, SESAMOL
• 5-BENZODIOXOLOL
• 5-HYDROXY-1,3-BENZODIOXOLE
• BENZO[1,3]DIOXOL-5-OL
• 3,4-(methylenedioxy)-pheno
• Methylene ether of oxyhydroquinone
• Phenol, 3,4-(methylenedioxy)-
• Sesamol (Paroxetine intermediate)
• SESAMOL(RG)
• 3,4-(Methylenedioxy)phenol, 5-Benzodioxolol
• 3,4-(Methylenebisoxy)phenol
• 5-Hydroxy-1,2-methylenedioxybenzene
• SESAMOL(RG) PrintBack
• 1-hydroxy-3,4-methylenedioxybenzene
• 3,4-(Methylenedioxy)phenol
• 4,5-methylenedioxyphenol
• 4-hydroxy-1,2-methylenedioxy-benzene
• 5-hydroxy-1,3-benzodioxolane
• 3
• 2H-1,3-Benzodioxol-5-Ol
• benzo[d][1,3]dioxol-5-ol
• Sesamol, 98%
• 94IEA0NV89
• LUSZGTFNYDARNI-UHFFFAOYSA-N
• 2H-benzo[d]1,3-dioxolen-5-ol
• sesamol lithium
• sesamol sodium
• sesamol, ion (1+)
• Sesamol,99%
• +Expand

• MDL： MFCD00005827
• InChIKey： LUSZGTFNYDARNI-UHFFFAOYSA-N
• Inchi： 1S/C7H6O3/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3,8H,4H2
• SMILES： O1C([H])([H])OC2C([H])=C([H])C(=C([H])C1=2)O[H]
• BRN： 0127405

Computed Properties

• Exact Mass: 138.031694g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 138.031694g/mol
• Monoisotopic Mass: 138.031694g/mol
• Topological Polar Surface Area: 38.7Ų
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0
• Molecular Weight: 138.12

Experimental Properties

• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: Hazardous decomposition products formed under fire conditions: Carbon oxides
• Dissociation Constants: pKa = 9.79
• LogP: 1.12090
• PSA: 38.69000
• Refractive Index: 1.4850 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 113°C/2mmHg(lit.)
• Melting Point: 62-65 °C (lit.)
• Vapor Pressure: 6.89X10-3 mm Hg at 25 °C (est)
• Flash Point: 113-116℃/2mm
• Solubility: In water, 1.465X10+4 mg/L at 25 °C (est)
• Color/Form: Powder
• Solubility: Slightly soluble in water, easily soluble in ethanol and ether
• Sensitiveness: Light Sensitive
• Density: 1.2112 (rough estimate)

Sesamol Security Information

• Symbol: GHS07
• RTECS：SM0890000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Sesamol Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons